RG2833
RG2833
RGFP109 is a brain-penetrant inhibitor of histone deacetylases (HDACs; IC50s = 60 and 50 nM; Kis = 32 and 5 nM for HDAC1 and HDAC3 in cell-free assays, respectively). It has been shown to upregulate frataxin mRNA levels in cultured cells obtained from Friedreich’s ataxia patients and in a GAA repeat-based mouse model of Friedreich’s ataxia.
RG-2833, also known as RGFP-109, is a histone deacetylase inhibitor (HDACi). RG-2833 may be potentially useful for the neurodegenerative disease Friedreich ataxia (FRDA).
RG-2833, also known as RGFP-109, is a histone deacetylase inhibitor (HDACi). RG-2833 may be potentially useful for the neurodegenerative disease Friedreich ataxia (FRDA).
Brand Name:
Vulcanchem
CAS No.:
1215493-56-3
VCID:
VC0541305
InChI:
InChI=1S/C20H25N3O2/c1-15-10-12-16(13-11-15)20(25)22-14-6-2-3-9-19(24)23-18-8-5-4-7-17(18)21/h4-5,7-8,10-13H,2-3,6,9,14,21H2,1H3,(H,22,25)(H,23,24)
SMILES:
CC1=CC=C(C=C1)C(=O)NCCCCCC(=O)NC2=CC=CC=C2N
Molecular Formula:
C20H25N3O2
Molecular Weight:
339.4 g/mol
RG2833
CAS No.: 1215493-56-3
Cat. No.: VC0541305
Molecular Formula: C20H25N3O2
Molecular Weight: 339.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | RGFP109 is a brain-penetrant inhibitor of histone deacetylases (HDACs; IC50s = 60 and 50 nM; Kis = 32 and 5 nM for HDAC1 and HDAC3 in cell-free assays, respectively). It has been shown to upregulate frataxin mRNA levels in cultured cells obtained from Friedreich’s ataxia patients and in a GAA repeat-based mouse model of Friedreich’s ataxia. RG-2833, also known as RGFP-109, is a histone deacetylase inhibitor (HDACi). RG-2833 may be potentially useful for the neurodegenerative disease Friedreich ataxia (FRDA). |
|---|---|
| CAS No. | 1215493-56-3 |
| Molecular Formula | C20H25N3O2 |
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | N-[6-(2-aminoanilino)-6-oxohexyl]-4-methylbenzamide |
| Standard InChI | InChI=1S/C20H25N3O2/c1-15-10-12-16(13-11-15)20(25)22-14-6-2-3-9-19(24)23-18-8-5-4-7-17(18)21/h4-5,7-8,10-13H,2-3,6,9,14,21H2,1H3,(H,22,25)(H,23,24) |
| Standard InChI Key | VOPDXHFYDJAYNS-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)NCCCCCC(=O)NC2=CC=CC=C2N |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)NCCCCCC(=O)NC2=CC=CC=C2N |
| Appearance | Solid powder |
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